N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide

• IUPAC Name: N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide
• InChI: InChI=1S/C21H26N2O2/c1-15(23-13-6-5-12-21(23)25)14-20(24)22-16(2)18-11-7-9-17-8-3-4-10-19(17)18/h3-4,7-11,15-16H,5-6,12-14H2,1-2H3,(H,22,24)
• InChI Key: FOWYFUNLBLEFJX-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)NC(C)C1=CC=CC2=CC=CC=C21)N3CCCCC3=O
• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol

Description

N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide, also known as NEB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. NEB belongs to the class of compounds known as piperidinyl-butanamides and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide involves its ability to modulate the activity of several neurotransmitters, including dopamine, serotonin, and glutamate. N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide has been shown to enhance the release of dopamine and serotonin, which can improve mood and reduce anxiety. N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide also acts as an antagonist at the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of neuronal activity. By blocking the NMDA receptor, N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide can reduce the excitability of neurons and prevent neuronal cell death.
Biochemical and Physiological Effects
N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide has been shown to have several biochemical and physiological effects. It can increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase, which can protect cells from oxidative damage. N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide can also reduce the levels of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha, which can reduce inflammation in the brain. Additionally, N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide can increase the levels of brain-derived neurotrophic factor, which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide has several advantages for lab experiments. It is stable and can be easily synthesized using standard laboratory techniques. N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide is also relatively inexpensive and can be obtained in large quantities. However, N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer. Additionally, N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide has not been extensively studied in human trials, and its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide research. One area of interest is its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide has been shown to have neuroprotective effects and can prevent neuronal cell death, which may be beneficial in these diseases. Another area of interest is its potential as an anticonvulsant. N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide has been shown to reduce the frequency and severity of seizures and may be useful in the treatment of epilepsy. Additionally, further studies are needed to establish the safety and efficacy of N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide in humans.
Conclusion
In conclusion, N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It has been synthesized using various methods and has been shown to have neuroprotective, anti-inflammatory, and anticonvulsant effects. N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide modulates the activity of several neurotransmitters and can protect cells from oxidative damage. Although N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide has several advantages for lab experiments, its safety and efficacy in humans are not well established, and further studies are needed to establish its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide has been achieved using several methods, including the reaction of 1-naphthalen-1-ylethylamine with 2-oxopiperidine-1-carboxylic acid, followed by the addition of butanoyl chloride. Another method involves the reaction of 1-naphthalen-1-ylethylamine with 3-(2-oxopiperidin-1-yl)propanoic acid, followed by the addition of thionyl chloride. The yield of N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide using these methods has been reported to be between 40-60%.

Scientific Research Applications

N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide has been extensively studied for its potential applications in the field of medicine. It has been shown to have neuroprotective effects and can prevent neuronal cell death caused by oxidative stress. N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide has also been found to have anti-inflammatory properties and can reduce inflammation in the brain. Additionally, N-(1-naphthalen-1-ylethyl)-3-(2-oxopiperidin-1-yl)butanamide has been shown to have anticonvulsant effects and can reduce the frequency and severity of seizures.